Cas no 2137032-93-8 ((9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine)

• Product Name: (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine
• CAS No: 2137032-93-8
• MF: C₁₄H₂₅N₃
• MW: 235.368403196335
• CID: 6136606
• PubChem ID: 165749972
• Update Time: 2025-10-28

(9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

• EN300-731881
• 2137032-93-8
• (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

• Inchi： 1S/C14H25N3/c1-4-7-12-10-17-9-6-8-15-13(11(3)5-2)14(17)16-12/h10-11,13,15H,4-9H2,1-3H3/t11-,13-/m0/s1
• InChI Key： CXEMRMYGUKJEPO-AAEUAGOBSA-N
• SMILES： N12C=C(CCC)N=C1[C@H]([C@@H](C)CC)NCCC2

Computed Properties

• Exact Mass: 235.204847810g/mol
• Monoisotopic Mass: 235.204847810g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.8Ų

Additional information on (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine

Research Briefing on (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137032-93-8)

The compound (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine (CAS: 2137032-93-8) has recently emerged as a subject of significant interest in the field of chemical biology and pharmaceutical research. This briefing aims to synthesize the latest findings regarding its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the compound's unique structural features, which contribute to its selective binding affinity for specific biological targets. The imidazo[1,2-a][1,4]diazepine core, combined with the (S)-butan-2-yl and propyl substituents, has been shown to enhance its stability and bioavailability. Computational modeling and X-ray crystallography data suggest that this compound interacts with GABAA receptor subtypes, indicating potential applications in neurological disorders.

In vitro and in vivo studies have demonstrated promising results. For instance, preclinical trials using rodent models have shown that the compound exhibits anxiolytic and anticonvulsant effects with a reduced risk of sedation compared to traditional benzodiazepines. These findings are supported by electrophysiological assays, which confirm its modulatory effects on chloride ion channels.

From a synthetic chemistry perspective, recent advancements have optimized the production of (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine. A novel asymmetric synthesis route, leveraging chiral auxiliaries and catalytic hydrogenation, has achieved a 92% enantiomeric excess (ee) and a 78% overall yield. This progress addresses earlier challenges related to racemization and scalability.

Despite these advancements, challenges remain. Pharmacokinetic studies indicate that the compound undergoes rapid hepatic metabolism, necessitating further structural modifications or prodrug strategies to improve its half-life. Additionally, its potential off-target effects on other receptor families, such as dopamine D2 receptors, warrant thorough investigation in future studies.

In conclusion, (9S)-9-[(2S)-butan-2-yl]-2-propyl-5H,6H,7H,8H,9H-imidazo[1,2-a][1,4]diazepine represents a compelling candidate for next-generation neurotherapeutics. Its unique pharmacological profile and improved synthetic accessibility position it as a focal point for ongoing research. Future directions may include clinical trials for anxiety disorders and epilepsy, as well as exploration of its utility in combinatorial therapies.